Cas no 13979-34-5 (2-Butenoic acid,3-methyl-2-(1-methylethyl)-, ethyl ester)

2-Butenoic acid,3-methyl-2-(1-methylethyl)-, ethyl ester structure
13979-34-5 structure
Product Name:2-Butenoic acid,3-methyl-2-(1-methylethyl)-, ethyl ester
CAS No:13979-34-5
MF:C10H18O2
MW:170.248723506927
CID:231448
PubChem ID:13840452
Update Time:2025-04-19

2-Butenoic acid,3-methyl-2-(1-methylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,3-methyl-2-(1-methylethyl)-, ethyl ester
    • Crotonicacid, 2-isopropyl-3-methyl-, ethyl ester (7CI,8CI)
    • ethyl 3-methyl-2-propan-2-ylbut-2-enoate
    • Ethyl 2-isopropyl-3-methylcrotonate
    • 13979-34-5
    • Crotonic acid, 2-isopropyl-3-methyl-, ethyl ester
    • Ethyl 3-methyl-2-(propan-2-yl)but-2-enoate
    • DTXSID20930597
    • 2-Butenoic acid, 3-methyl-2-(1-methylethyl)-, ethyl ester
    • Ethyl 3-methyl-2-(1-methylethyl)-2-butenoic acid
    • Inchi: 1S/C10H18O2/c1-6-12-10(11)9(7(2)3)8(4)5/h7H,6H2,1-5H3
    • InChI Key: UEAMCSQJRXFNFF-UHFFFAOYSA-N
    • SMILES: O(CC)C(/C(=C(\C)/C)/C(C)C)=O

Computed Properties

  • Exact Mass: 170.13074
  • Monoisotopic Mass: 16.999132
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 1
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 1
  • XLogP3: 3.1

Experimental Properties

  • PSA: 26.3
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.